Cas no 2228774-40-9 (2-hydroxy-3-methyl-3-(2,4,6-trimethylphenyl)butanoic acid)

• Product Name: 2-hydroxy-3-methyl-3-(2,4,6-trimethylphenyl)butanoic acid
• CAS No: 2228774-40-9
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 5975374
• PubChem ID: 165834780
• Update Time: 2025-06-10

2-hydroxy-3-methyl-3-(2,4,6-trimethylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methyl-3-(2,4,6-trimethylphenyl)butanoic acid
• 2228774-40-9
• EN300-1825241

• Inchi： 1S/C14H20O3/c1-8-6-9(2)11(10(3)7-8)14(4,5)12(15)13(16)17/h6-7,12,15H,1-5H3,(H,16,17)
• InChI Key： YVSQBSIRVHOEJS-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-hydroxy-3-methyl-3-(2,4,6-trimethylphenyl)butanoic acid

Comprehensive Introduction to 2-hydroxy-3-methyl-3-(2,4,6-trimethylphenyl)butanoic acid (CAS No. 2228774-40-9)

In the realm of organic chemistry and pharmaceutical research, 2-hydroxy-3-methyl-3-(2,4,6-trimethylphenyl)butanoic acid (CAS No. 2228774-40-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its hydroxy and trimethylphenyl functional groups, is a subject of interest for researchers exploring novel synthetic intermediates and bioactive molecules. Its molecular formula and intricate architecture make it a valuable candidate for studies in drug discovery and material science.

The growing demand for specialty chemicals and fine chemicals has propelled the exploration of compounds like 2-hydroxy-3-methyl-3-(2,4,6-trimethylphenyl)butanoic acid. Recent trends in green chemistry and sustainable synthesis have further highlighted its relevance, as researchers seek eco-friendly methods to produce such molecules. Questions like "What are the applications of hydroxy-substituted butanoic acids?" or "How does CAS 2228774-40-9 contribute to medicinal chemistry?" are frequently searched, reflecting the compound's scientific and industrial significance.

From a structural perspective, the presence of a hydroxy group at the 2-position and a bulky trimethylphenyl moiety at the 3-position imparts distinct steric and electronic effects. These features influence the compound's reactivity, making it a versatile building block for asymmetric synthesis and catalysis. Its potential role in designing chiral auxiliaries or ligands for metal-catalyzed reactions is a hot topic in academic circles.

In the context of pharmaceutical applications, 2-hydroxy-3-methyl-3-(2,4,6-trimethylphenyl)butanoic acid may serve as a precursor for bioactive derivatives. Researchers are investigating its utility in developing anti-inflammatory agents or metabolic modulators, given the pharmacological relevance of similar hydroxy acid structures. The compound's lipophilicity, influenced by the trimethylphenyl group, could also enhance its bioavailability, a critical factor in drug design.

Beyond pharmaceuticals, this compound finds relevance in flavor and fragrance industries, where structurally complex acids are often employed as synthetic intermediates. Its potential use in cosmetic formulations, particularly in skin care products due to its hydroxy acid functionality, aligns with the rising consumer interest in multifunctional ingredients. Searches like "Is CAS 2228774-40-9 used in cosmetics?" or "What are the benefits of trimethylphenyl derivatives?" underscore its cross-industry appeal.

Analytical characterization of 2-hydroxy-3-methyl-3-(2,4,6-trimethylphenyl)butanoic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are paramount for research and industrial applications. The compound's stability under various conditions and solubility profile are also critical parameters evaluated during development.

In summary, 2-hydroxy-3-methyl-3-(2,4,6-trimethylphenyl)butanoic acid (CAS No. 2228774-40-9) represents a fascinating intersection of organic synthesis, pharmaceutical research, and industrial chemistry. Its multifaceted applications and structural uniqueness continue to inspire innovation, making it a compound worthy of deeper exploration in both academic and commercial settings.